Cas no 2086-83-1 (Berberine)

• Product Name: Berberine
• CAS No: 2086-83-1
• Molecular Formula: C₂₀H₁₈NO₄
• Molecular Weight: 336.3612
• MDL: MFCD01175817
• CID: 42440
• PubChem ID: 2353

Berberine Properties

Names and Identifiers

• Berberine
• 5,6-Dihydro-9,10-dimethoxybenzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium
• 9,10-Dimethoxy-5,6-dihydro-[1,3]dioxolo-[4,5-g]isoquinolino[3,2-a]isoquinolin-7-ium
• 9,10-Dimethoxy-5,6-dihydro-[1,3]dioxolo[4,5-g]isoquinolino[3,2-a]isoquinolin-7-ium
• berberine tannate
• Phellodendron bark Extract
• 5,6-dihydro-9,10-dimethoxy-1,3-benzodioxolo[5,6-a]benzo[g]quinolizinium
• 9,10-dimethoxy-5,6-dihydro[1,3]dioxolo[4,5-g]isoquino[3,2-a]isoquinolin-7-ium
• BERBERINE CHLORIDE
• AHPVerified
• berberin
• 5,6-Dihydro-9,10-dimethoxybenzo[g]-1,3-benzodioxolo[5,6]quinolizinium
• 7,8,13,13-Tetradehydro-9.10-dimethoxy-2,3-(methylenedioxy)berbinium
• Rhizoma Coptidis Extract
• Umbellatine
• 0I8Y3P32UF
• C20H18NO4
• Berberal
• ST055798
• Berbamine sulphate acid
• KBio3_001656
• Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium, 5,6-dihydro-9,10-dimethoxy-
• DivK1c_000265
• NS00009669
• Q-200701
• BERBERINE [WHO-DD]
• DB04115
• YBHILYKTIRIUTE-UHFFFAOYSA-N
• GTPL11353
• DTXSID9043857
• SY232626
• Prestwick2_000586
• inverted exclamation markY97%
• Spectrum_001110
• 2086-83-1
• AC-117
• Berberine hydrogen sulfate
• KBio2_004158
• Thalsine
• CAS-633-65-8
• BERBERINE (CONSTITUENT OF GOLDENSEAL) [DSC]
• Q-200702
• 9,10-Dimethoxy-5,6-dihydro-7lambda~5~-[1,3]dioxolo[4,5-g]isoquino[3,2-a]isoquinoline
• 5,6-DIHYDRO-9,10-DIMETHOXYBENZO(G)-1,3-BENZODIOXOLO(5,6-A)QUINOLIZINIUM
• Majarine
• Spectrum3_000618
• NCGC00016526-08
• 7,8,13,13a-tetradehydro-9,10-dimethoxy-2,3-[methylenebis(oxy)]berbinium
• BERBERINE (CONSTITUENT OF GOLDENSEAL)
• SDCCGMLS-0066718.P001
• BER
• MFCD01175817
• CCG-35898
• Q176525
• NCGC00091896-03
• MEGxp0_001923
• ACon1_001957
• CHEMBL12089
• BERBERINE [VANDF]
• C00757
• 5,6-DIHYDRO-9,10-DIMETHOXY-1,3-BENZODIOXOLO(5,6-A)BENZO(G)QUINOLIZINIUM
• GNF-PF-4545
• SPBio_002651
• IDI1_000265
• BSPBio_000432
• HMS3561D13
• BRN 3570374
• NCI60_001224
• NCGC00016526-13
• EINECS 218-229-1
• AKOS002141363
• 3,4-dimethoxy-6,7-dihydro-[1,3]dioxolo[4,5-g]pyrido[2,1-a]isoquinolin-5-ylium
• NCGC00016526-01
• Berbinium, 7,8,13,13a-tetradehydro-9,10-dimethoxy-2,3-(methylenedioxy)-
• CS-0009734
• Berbinium, 7,8,13,13a-tetradehydro-9,10-dimethoxy-2,3-(methylenedioxy)-, chloride
• SPBio_000708
• NCGC00016526-11
• BCBcMAP01_000112
• SMP1_000298
• Benzylpenicillin benzathine, Antibiotic for Culture Media Use Only
• Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium, 5,6-dihydro-9,10-dimethoxy- (9CI)
• cid_12456
• A904183
• NSC646666
• NCIMech_000354
• Spectrum4_000785
• HY-N0716
• Umbellatine (6CI)
• BERBERINE (MART.)
• NCI60_001050
• 9,10-Dimethoxy-5,6-dihydro-[1,3]dioxolo[4,5-g]isoquino[3,2-a]isoquinolin-7-ylium
• Berbericine
• berberine
• BRD-K14796088-003-17-7
• 7,8,13,13a-tetradehydro-9,10-dimethoxy-2,3-(methylenedioxy)berbinium
• NCGC00016526-06
• UPCMLD-DP032:001
• berberine dimer
• KBio2_001590
• NCGC00016526-07
• KBio1_000265
• BDBM50203126
• BERBERINE [MI]
• Umbellatin
• Berbinium
• KBioGR_001230
• UPCMLD-DP032
• 9,10-dimethoxy-2,3-(methylenedioxy)-7,8,13,13a-tetradehydroberbinium
• 9,10-DIMETHOXY-5,6-DIHYDRO(1,3)DIOXOLO(4,5-G)ISOQUINO(3,2-A)ISOQUINOLIN-7-IUM
• Prestwick3_000586
• BSPBio_002156
• SR-01000711827-5
• Prestwick0_000586
• NCGC00016526-02
• SBI-0051613.P002
• 16,17-dimethoxy-5,7-dioxa-13-azoniapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-1(13),2,4(8),9,14,16,18,20-octaene
• BERBERINE [MART.]
• Coptis rhizome
• 9,10-Dimethoxy-5,6-dihydro-[1,3]dioxolo[4,5-g]isoquino[3,2-a]isoquinolin-7-ylium chloride
• DTXCID7023857
• NCI60_004319
• NCGC00016526-04
• Spectrum2_000894
• Prestwick1_000586
• 34MD1011DM
• KBioSS_001590
• UNII-0I8Y3P32UF
• 9,10-Dimethoxy-5,6-dihydro-[1,3]dioxolo[4,5-g]isoquino[3,2-a]isoquinolin-7-ylium; chloride
• 16,17-dimethoxy-5,7-dioxa-13$l^{5}-azapentacyclo[11.8.0.0^{2,10}.0^{4,8}.0^{15,20}]henicosa-1(13),2,4(8),9,14,16,18,20-octaen-13-ylium
• Berberone
• NCGC00016526-03
• s9046
• Spectrum5_001458
• BERBINIUM, 7,8,13,13a-TETRAHYDRO-9,10-DIMETHOXY-2,3-(METHYLENEDIOXY)-
• NINDS_000265
• 5,6-dihydro-9,10-dimethoxy-benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium
• FT-0603587
• BRD-K14796088-003-06-0
• KBio2_006726
• Benzo(g)-1,3-benzodioxolo(5,6-a)quinolizinium, 5,6-dihydro-9,10-dimethoxy-
• InChI=1/C20H18NO4/c1-22-17-4-3-12-7-16-14-9-19-18(24-11-25-19)8-13(14)5-6-21(16)10-15(12)20(17)23-2/h3-4,7-10H,5-6,11H2,1-2H3/q+
• 9,10-Dimethoxy-2,3-(methylenedioxy)-7,8,13,13a-tetrahydroberbinium
• 7,8,13,13a-tetradehydro-9,10-dimethoxy-2,3-(methylenebis(oxy))berbinium
• CHEMBL295124
• BPBio1_000476
• CHEBI:16118
• NCGC00016526-05
• SCHEMBL25632
• Natural Yellow 18
• DB-050153
• Berberin , Umbellatine
• BRD-K14796088-003-25-0
• BRD-K14796088-003-26-8
• STK870320
• Berberinechloride
• BBL029198

• MDL： MFCD01175817
• InChIKey： YBHILYKTIRIUTE-UHFFFAOYSA-N
• Inchi： 1S/C20H18NO4/c1-22-17-4-3-12-7-16-14-9-19-18(24-11-25-19)8-13(14)5-6-21(16)10-15(12)20(17)23-2/h3-4,7-10H,5-6,11H2,1-2H3/q+1
• SMILES： O1C([H])([H])OC2=C1C([H])=C1C(=C2[H])C2C([H])=C3C([H])=C([H])C(=C(C3=C([H])[N+]=2C([H])([H])C1([H])[H])OC([H])([H])[H])OC([H])([H])[H]
• BRN： 3570374

Computed Properties

• Exact Mass: 336.123583g/mol
• Surface Charge: 1
• XLogP3: 3.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 336.123583g/mol
• Monoisotopic Mass: 336.123583g/mol
• Topological Polar Surface Area: 40.8Ų
• Heavy Atom Count: 25
• Complexity: 488
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 336.4

Experimental Properties

• Temperature: DISASTER HAZARD: DANGEROUS; WHEN HEATED TO DECOMPOSITION, EMITS HIGHLY TOXIC FUMES. /BERBERINE/
• LogP: 3.09630
• PSA: 40.80000
• Refractive Index: 1.5800 (estimate)
• Boiling Point: 486.8°C (rough estimate)
• Melting Point: 204-206 °C (dec.)
• Flash Point: °C
• Solubility: 9.623 mg/L @ 25 °C (est)
• Color/Form: Yellow powder
• pka: 2.47(at 25℃)
• Density: 1.2976 (rough estimate)

Berberine Security Information

• RTECS：DR9866400
• WGK Germany：2
• Safety Term：6.1(b)
• Safety Instruction： S24/25
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1(b)
• Hazardous Material transportation number：UN 1544
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD245233)
• PackingGroup：III
• Signal Word：Warning
• HazardClass：6.1(b)
• FLUKA BRAND F CODES：3-10

Berberine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%